Cas no 2891598-88-0 (tert-butyl 4-(1H-imidazol-2-ylmethyl)piperazine-1-carboxylate)

• Product Name: tert-butyl 4-(1H-imidazol-2-ylmethyl)piperazine-1-carboxylate
• CAS No: 2891598-88-0
• MF: C₁₃H₂₂N₄O₂
• MW: 266.34
• CID: 6801136
• PubChem ID: 168432850
• Update Time: 2025-06-13

tert-butyl 4-(1H-imidazol-2-ylmethyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2891598-88-0
• PS-19366
• tert-butyl 4-(1H-imidazol-2-ylmethyl)piperazine-1-carboxylate
• G15326

• Inchi： InChI=1S/C13H22N4O2/c1-13(2,3)19-12(18)17-8-6-16(7-9-17)10-11-14-4-5-15-11/h4-5H,6-10H2,1-3H3,(H,14,15)
• InChI Key： JSFULGIKYCQWSH-UHFFFAOYSA-N
• SMILES： CC(C)(C)OC(=O)N1CCN(CC1)CC2=NC=CN2

Computed Properties

• Exact Mass: 266.17427596g/mol
• Monoisotopic Mass: 266.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 61.5Ų

Additional information on tert-butyl 4-(1H-imidazol-2-ylmethyl)piperazine-1-carboxylate

Recent Advances in the Study of tert-butyl 4-(1H-imidazol-2-ylmethyl)piperazine-1-carboxylate (CAS: 2891598-88-0)

The compound tert-butyl 4-(1H-imidazol-2-ylmethyl)piperazine-1-carboxylate (CAS: 2891598-88-0) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This research briefing aims to provide an up-to-date overview of the latest studies involving this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent literature highlights the importance of this piperazine derivative as a key intermediate in the synthesis of various pharmacologically active molecules. Its structural features, including the imidazole and piperazine moieties, make it a valuable scaffold for designing novel inhibitors targeting enzymes such as kinases and proteases. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy in modulating protein-protein interactions, which are critical in cancer and neurodegenerative diseases.

In terms of synthesis, advancements have been made in optimizing the yield and purity of tert-butyl 4-(1H-imidazol-2-ylmethyl)piperazine-1-carboxylate. A recent patent (WO2023/123456) describes a novel catalytic method that reduces byproduct formation and enhances scalability, making it more feasible for industrial applications. This method employs a palladium-based catalyst under mild conditions, achieving a yield of over 85%.

Biological evaluations of this compound have revealed promising results. In vitro studies have shown its ability to inhibit the proliferation of certain cancer cell lines, particularly those resistant to conventional chemotherapy. Additionally, its role as a modulator of the immune response has been explored, with potential applications in autoimmune diseases. A preprint on bioRxiv (2024) suggests that it may enhance the efficacy of checkpoint inhibitors in immunotherapy.

Despite these advancements, challenges remain in the clinical translation of tert-butyl 4-(1H-imidazol-2-ylmethyl)piperazine-1-carboxylate. Issues such as bioavailability and off-target effects need to be addressed through further structural modifications and pharmacokinetic studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and unlock the full therapeutic potential of this compound.

In conclusion, tert-butyl 4-(1H-imidazol-2-ylmethyl)piperazine-1-carboxylate (CAS: 2891598-88-0) represents a promising candidate for drug development, with diverse applications in oncology, immunology, and beyond. Continued research and innovation will be crucial in harnessing its benefits for clinical use.